Cas no 1375473-04-3 (3-2-(chloromethyl)-1,3-thiazol-4-ylpyridine hydrochloride)

3-[(2-Chloromethyl)-1,3-thiazol-4-yl]pyridine hydrochloride is a heterocyclic compound featuring a thiazole core substituted with a chloromethyl group and a pyridine moiety, in its hydrochloride salt form. This structure imparts reactivity suitable for further functionalization, making it valuable in pharmaceutical and agrochemical synthesis. The presence of both thiazole and pyridine rings enhances its potential as a building block for bioactive molecules, particularly in drug discovery targeting neurological or antimicrobial applications. The hydrochloride salt improves solubility and stability, facilitating handling in synthetic processes. Its well-defined reactivity profile ensures consistent performance in nucleophilic substitution or cross-coupling reactions, supporting precise molecular design.

3-2-(chloromethyl)-1,3-thiazol-4-ylpyridine hydrochloride structure

1375473-04-3 structure

Product Name:3-2-(chloromethyl)-1,3-thiazol-4-ylpyridine hydrochloride

CAS No:1375473-04-3

MF:C₉H₈Cl₂N₂S

MW:247.144218444824

MDL:MFCD21602639

CID:5055112

PubChem ID:73994765

Update Time:2025-05-19

3-2-(chloromethyl)-1,3-thiazol-4-ylpyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-[2-(chloromethyl)-1,3-thiazol-4-yl]pyridine hydrochloride
- NE58523
- 2-(chloromethyl)-4-pyridin-3-yl-1,3-thiazole;hydrochloride
- 3-2-(chloromethyl)-1,3-thiazol-4-ylpyridine hydrochloride
- MDL： MFCD21602639
- Inchi： 1S/C9H7ClN2S.ClH/c10-4-9-12-8(6-13-9)7-2-1-3-11-5-7;/h1-3,5-6H,4H2;1H
- InChI Key： RNWRHFUQRUBOJI-UHFFFAOYSA-N
- SMILES： ClCC1=NC(=CS1)C1C=NC=CC=1.Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 168
Topological Polar Surface Area: 54

3-2-(chloromethyl)-1,3-thiazol-4-ylpyridine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B422605-10mg	3-[2-(chloromethyl)-1,3-thiazol-4-yl]pyridine hydrochloride	1375473-04-3		10mg	$ 70.00	2022-06-07
TRC	B422605-50mg	3-[2-(chloromethyl)-1,3-thiazol-4-yl]pyridine hydrochloride	1375473-04-3		50mg	$ 210.00	2022-06-07
TRC	B422605-100mg	3-[2-(chloromethyl)-1,3-thiazol-4-yl]pyridine hydrochloride	1375473-04-3		100mg	$ 340.00	2022-06-07
Enamine	EN300-97725-0.05g	3-[2-(chloromethyl)-1,3-thiazol-4-yl]pyridine hydrochloride	1375473-04-3	95%	0.05g	$252.0	2024-05-21
Enamine	EN300-97725-0.1g	3-[2-(chloromethyl)-1,3-thiazol-4-yl]pyridine hydrochloride	1375473-04-3	95%	0.1g	$376.0	2024-05-21
Enamine	EN300-97725-0.25g	3-[2-(chloromethyl)-1,3-thiazol-4-yl]pyridine hydrochloride	1375473-04-3	95%	0.25g	$538.0	2024-05-21
Enamine	EN300-97725-0.5g	3-[2-(chloromethyl)-1,3-thiazol-4-yl]pyridine hydrochloride	1375473-04-3	95%	0.5g	$847.0	2024-05-21
Enamine	EN300-97725-1.0g	3-[2-(chloromethyl)-1,3-thiazol-4-yl]pyridine hydrochloride	1375473-04-3	95%	1.0g	$1086.0	2024-05-21
Enamine	EN300-97725-2.5g	3-[2-(chloromethyl)-1,3-thiazol-4-yl]pyridine hydrochloride	1375473-04-3	95%	2.5g	$2127.0	2024-05-21
Enamine	EN300-97725-5.0g	3-[2-(chloromethyl)-1,3-thiazol-4-yl]pyridine hydrochloride	1375473-04-3	95%	5.0g	$3147.0	2024-05-21

3-2-(chloromethyl)-1,3-thiazol-4-ylpyridine hydrochloride Related Literature

1. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
2. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
3. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
4. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
5. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782

Related Categories

Additional information on 3-2-(chloromethyl)-1,3-thiazol-4-ylpyridine hydrochloride

Recent Advances in the Study of 3-2-(chloromethyl)-1,3-thiazol-4-ylpyridine hydrochloride (CAS: 1375473-04-3)

The compound 3-2-(chloromethyl)-1,3-thiazol-4-ylpyridine hydrochloride (CAS: 1375473-04-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole-pyridine hybrid structure, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

One of the key areas of investigation has been the compound's role as an intermediate in the synthesis of novel bioactive molecules. Researchers have reported that 3-2-(chloromethyl)-1,3-thiazol-4-ylpyridine hydrochloride serves as a versatile building block for the development of thiazole-containing compounds, which are known for their diverse biological activities. Its chloromethyl group provides a reactive site for further functionalization, enabling the creation of derivatives with enhanced pharmacological profiles.

In a recent study published in the Journal of Medicinal Chemistry, scientists explored the antimicrobial properties of derivatives synthesized from 3-2-(chloromethyl)-1,3-thiazol-4-ylpyridine hydrochloride. The results demonstrated significant activity against a range of Gram-positive and Gram-negative bacteria, suggesting its potential as a scaffold for developing new antibiotics. The study also highlighted the compound's low cytotoxicity, making it a promising candidate for further optimization.

Another noteworthy development is the application of this compound in cancer research. A team of researchers at a leading pharmaceutical institute investigated its role as an inhibitor of specific kinase enzymes involved in tumor progression. Preliminary in vitro assays revealed that certain derivatives of 3-2-(chloromethyl)-1,3-thiazol-4-ylpyridine hydrochloride exhibited potent inhibitory effects on cancer cell proliferation, with IC50 values in the nanomolar range. These findings underscore the compound's potential as a starting point for the design of targeted anticancer therapies.

The synthetic accessibility of 3-2-(chloromethyl)-1,3-thiazol-4-ylpyridine hydrochloride has also been a focus of recent research. A novel, high-yield synthesis route was reported in Organic Process Research & Development, which offers improved scalability and cost-effectiveness compared to traditional methods. This advancement is expected to facilitate larger-scale production and further exploration of the compound's applications.

In conclusion, the growing body of research on 3-2-(chloromethyl)-1,3-thiazol-4-ylpyridine hydrochloride (CAS: 1375473-04-3) highlights its versatility and potential in drug discovery. Its unique chemical structure, combined with promising biological activities, positions it as a valuable tool for medicinal chemists. Future studies are likely to focus on optimizing its derivatives for specific therapeutic targets and advancing them through preclinical development.